Demeton-S-methyl Sulfoxide-d6

Core Science & Biosynthesis

Demeton-S-methyl Sulfoxide-d6 chemical properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties, metabolic pathways, and analytical methodologies for Demeton-S-methyl Sulfoxide-d6. This deuterated metabolite of the organophosphorus pesticide Demeton-S-methyl serves as a critical internal standard for analytical and research applications, particularly in the fields of toxicology, environmental monitoring, and drug metabolism studies.

Core Chemical Properties

Demeton-S-methyl Sulfoxide-d6 is the isotopically labeled form of Demeton-S-methyl Sulfoxide (B87167), where six hydrogen atoms on the two O-methyl groups have been replaced by deuterium. This labeling provides a distinct mass signature, making it an ideal internal standard for quantification of the non-labeled analyte in complex matrices using mass spectrometry.

Table 1: General and Physical-Chemical Properties of Demeton-S-methyl Sulfoxide-d6

Property	Value	Source
Chemical Name	S-[2-(Ethylsulfinyl)ethyl] O,O-di(methyl-d3) phosphorothioate (B77711)
Synonyms	Metasystox R-d6, Oxydemeton-methyl-d6	[1]
Molecular Formula	C6H9D6O4PS2	[2]
Molecular Weight	252.32 g/mol	[2][3]
CAS Number	Not available	[1]
Physical Description	Colorless Oil / Powder	[1][4]
Solubility	Soluble in Chloroform, Dichloromethane, DMSO	[1]
Storage Temperature	-20°C	[2][4]

Metabolic Pathway of the Parent Compound: Demeton-S-methyl

Demeton-S-methyl, the parent compound of Demeton-S-methyl Sulfoxide-d6, undergoes metabolic transformation in organisms. The primary metabolic pathway involves the oxidation of the thioether sulfur to form the corresponding sulfoxide and subsequently the sulfone.[5] This bioactivation process is crucial as the metabolites can exhibit different toxicological properties.

Caption: Metabolic pathway of Demeton-S-methyl.

Experimental Protocols

Synthesis of Deuterated Organophosphorus Compounds

A general method for the synthesis of deuterated organophosphorus pesticides involves the use of deuterated starting materials. For Demeton-S-methyl Sulfoxide-d6, a plausible synthetic route would involve the reaction of a deuterated intermediate with the appropriate phosphorothioate moiety.

A general synthesis for deuterated organophosphorus insecticides involves reacting stable isotope deuterium-labeled methanol (B129727) with phosphorus trichloride (B1173362) to produce stable isotope deuterium-labeled dimethyl phosphite.[6] This intermediate can then be further reacted to yield the desired organophosphate.[6]

Analytical Methodology: Quantification by LC-MS/MS

The analysis of Demeton-S-methyl Sulfoxide is typically performed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The use of its deuterated analog, Demeton-S-methyl Sulfoxide-d6, as an internal standard is crucial for accurate quantification, as it compensates for matrix effects and variations in sample preparation and instrument response.

A common workflow for the analysis of the non-deuterated form in agricultural products involves extraction with acetone, followed by a series of clean-up steps including liquid-liquid partitioning and solid-phase extraction.[7][8][9]

Table 2: Example LC-MS/MS Parameters for the Analysis of Demeton-S-methyl Sulfoxide

Parameter	Value	Source
Instrument	Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS)	[7]
Precursor Ion (m/z)	247	[7]
Product Ions (m/z)	169, 109	[7]
Injection Volume	3 µL	[7]

The following diagram illustrates a typical experimental workflow for the analysis of Demeton-S-methyl Sulfoxide using a deuterated internal standard.

Caption: Experimental workflow for LC-MS/MS analysis.

References

• 1. Demeton-S-methyl Sulfoxide-d6 | N/A - Coompo [coompo.com]
• 2. usbio.net [usbio.net]
• 3. Demeton-S-methyl-sulfoxide D6 [a-2-s.com]
• 4. Sapphire Bioscience [sapphirebioscience.com]
• 5. Demeton-S-methyl - Wikipedia [en.wikipedia.org]
• 6. CN103254229A - Synthesis method of stable isotope deuterium-labeled organophosphorus insecticide - Google Patents [patents.google.com]
• 7. mhlw.go.jp [mhlw.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. discovery.researcher.life [discovery.researcher.life]

An In-depth Technical Guide to the Proposed Synthesis of Deuterated Demeton-S-methyl Sulfoxide

Disclaimer: The following technical guide outlines a proposed synthetic pathway for deuterated Demeton-S-methyl Sulfoxide (B87167). To date, a specific, peer-reviewed synthesis for this isotopically labeled compound has not been identified in the public domain. The methodologies presented herein are therefore a composite of established chemical principles and analogous reactions reported in the literature, designed to provide a robust theoretical framework for its synthesis by qualified researchers.

This guide is intended for an audience of researchers, scientists, and drug development professionals with a strong background in synthetic organic chemistry. The procedures described involve hazardous materials and should only be performed in a well-equipped laboratory by trained personnel, adhering to all necessary safety precautions.

Overview of the Proposed Synthetic Strategy

Demeton-S-methyl sulfoxide is a metabolite of the organophosphate insecticide Demeton-S-methyl.[1] The synthesis of its deuterated analogue is of interest for use as an internal standard in mass spectrometry-based residue analysis and for metabolic fate studies.[2][3]

The proposed synthesis is a three-step process commencing with the synthesis of the non-deuterated precursor, Demeton-S-methyl. This is followed by a regioselective hydrogen-deuterium (H/D) exchange at the carbon atoms adjacent to the thioether sulfur. The final step involves the selective oxidation of the deuterated intermediate to the target sulfoxide.

The proposed reaction pathway is as follows:

• Synthesis of Demeton-S-methyl: Reaction of 2-(ethylthio)ethanol (B52129) with O,O-dimethyl phosphorochloridothioate.

• Deuteration of Demeton-S-methyl: Photocatalytic H/D exchange at the α-thio C(sp³)-H bonds using heavy water (D₂O) as the deuterium (B1214612) source.

• Oxidation to Deuterated Demeton-S-methyl Sulfoxide: Selective oxidation of the thioether to a sulfoxide using hydrogen peroxide.

Experimental Protocols

2.1 Step 1: Synthesis of S-[2-(Ethylsulfanyl)ethyl] O,O-dimethyl phosphorothioate (B77711) (Demeton-S-methyl)

This procedure is adapted from the known synthesis of phosphorothioate esters.[4] The reaction involves the coupling of 2-(ethylthio)ethanol with O,O-dimethyl phosphorochloridothioate in the presence of a base to neutralize the HCl byproduct.

• Reagents and Materials:

  • 2-(Ethylthio)ethanol (CAS: 110-77-0)

  • O,O-Dimethyl phosphorochloridothioate (CAS: 2524-03-0)

  • Triethylamine (B128534) (Et₃N) or Pyridine

  • Anhydrous Dichloromethane (B109758) (DCM) or Toluene

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel

• Procedure:

  • To a stirred solution of 2-(ethylthio)ethanol (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous dichloromethane under an inert atmosphere (N₂ or Ar), cool the mixture to 0 °C using an ice bath.

  • Add O,O-dimethyl phosphorochloridothioate (1.05 eq.) dropwise via a dropping funnel over 30 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-18 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude Demeton-S-methyl by vacuum distillation or column chromatography on silica (B1680970) gel.

2.2 Step 2: Synthesis of Deuterated Demeton-S-methyl

This step utilizes a photocatalytic method for regioselective H/D exchange at the C-H bonds alpha to the thioether, a technique shown to be effective for various sulfur-containing substrates.[5] This approach offers high selectivity and uses D₂O as an inexpensive and readily available deuterium source.

• Reagents and Materials:

  • Demeton-S-methyl (from Step 1)

  • Thioxanthone or Anthraquinone (as photocatalyst)

  • Deuterium oxide (D₂O, 99.8 atom % D)

  • Acetonitrile (B52724) (MeCN) or other suitable organic solvent

  • Photoreactor equipped with a 390 nm LED light source

  • Schlenk flask or quartz reaction vessel

• Procedure:

  • In a quartz reaction vessel, dissolve Demeton-S-methyl (1.0 eq.) and the photocatalyst (e.g., thioxanthone, 5-10 mol%) in a mixture of acetonitrile and D₂O. The solvent ratio should be optimized to ensure miscibility and reaction efficiency.

  • Degas the solution by bubbling with argon for 20-30 minutes to remove dissolved oxygen.

  • Seal the vessel and place it in the photoreactor. Irradiate the stirred mixture with a 390 nm light source at room temperature.

  • The reaction time will need to be optimized. Monitor the extent of deuteration periodically by taking small aliquots and analyzing them by ¹H NMR (observing the reduction of signal intensity for the α-thio protons) and/or LC-MS (observing the mass shift).

  • Upon reaching the desired level of deuteration, transfer the reaction mixture to a separatory funnel.

  • Add diethyl ether or ethyl acetate (B1210297) and water to extract the product.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The crude deuterated product can be purified by column chromatography if necessary to remove the photocatalyst.

2.3 Step 3: Synthesis of Deuterated Demeton-S-methyl Sulfoxide

The final step is the selective oxidation of the thioether in the deuterated Demeton-S-methyl to the corresponding sulfoxide. Hydrogen peroxide is a common and effective reagent for this transformation, and conditions can be controlled to minimize over-oxidation to the sulfone.[4][6]

• Reagents and Materials:

  • Deuterated Demeton-S-methyl (from Step 2)

  • Hydrogen peroxide (H₂O₂, 30% aqueous solution)

  • Methanol (B129727) or Acetone (B3395972)

  • Round-bottom flask, magnetic stirrer, ice bath

• Procedure:

  • Dissolve the deuterated Demeton-S-methyl (1.0 eq.) in methanol or acetone in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • Add hydrogen peroxide (1.0-1.2 eq.) dropwise to the stirred solution.

  • Monitor the reaction closely by TLC. The reaction is typically complete within a few hours. Avoid prolonged reaction times or excess oxidant to prevent the formation of the sulfone byproduct.[6]

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium sulfite (B76179) (Na₂SO₃) or sodium thiosulfate (B1220275) (Na₂S₂O₃) to destroy any excess peroxide.

  • Extract the product with an organic solvent such as dichloromethane or ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The final product, deuterated Demeton-S-methyl Sulfoxide, can be purified by column chromatography on silica gel to separate it from any unreacted starting material or sulfone byproduct.

Data Presentation

The following table summarizes the key chemical and quantitative data for the proposed synthesis. Note: Yields are estimated based on analogous reactions and would require experimental optimization.

Compound Name	Step	Molecular Formula	Molar Mass ( g/mol )	Molar Mass (Deuterated, d₄)	Theoretical Yield (Estimated)	Isotopic Purity (Target)
Demeton-S-methyl	1	C₆H₁₅O₃PS₂	230.28	-	75-85%	-
Deuterated Demeton-S-methyl	2	C₆H₁₁D₄O₃PS₂	-	234.31	80-90%	>95% D
Deuterated Demeton-S-methyl Sulfoxide	3	C₆H₁₁D₄O₄PS₂	-	250.31	85-95%	>95% D

Visualization of Workflow and Reaction Pathway

4.1 Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the synthesis, purification, and analysis of deuterated Demeton-S-methyl sulfoxide.

References

• 1. fao.org [fao.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 4. Oxydemeton-methyl (Ref: ENT 24964) [sitem.herts.ac.uk]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

physical and chemical characteristics of Demeton-S-methyl Sulfoxide-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical characteristics of Demeton-S-methyl Sulfoxide-d6. It includes available data on its properties, a detailed experimental protocol for the analysis of its non-deuterated analog, and a visualization of its relevant metabolic pathway. This document is intended to serve as a valuable resource for professionals engaged in research and development activities involving this compound.

Core Physical and Chemical Characteristics

Demeton-S-methyl Sulfoxide-d6 is the deuterated form of Demeton-S-methyl Sulfoxide (also known as Oxydemeton-methyl), a metabolite of the organophosphate insecticide Demeton-S-methyl. The incorporation of deuterium (B1214612) atoms makes it a useful internal standard for analytical quantification.

Quantitative Data Summary

Property	Demeton-S-methyl Sulfoxide-d6	Demeton-S-methyl Sulfoxide (Oxydemeton-methyl)
Molecular Formula	C₆H₉D₆O₄PS₂[1][2]	C₆H₁₅O₄PS₂
Molecular Weight	252.32 g/mol [1][2]	246.28 g/mol
Appearance	Not explicitly stated; likely a powder or oil.	Colorless to pale yellow oily liquid.
Melting Point	Data not available	< -20 °C
Boiling Point	Data not available	Decomposes on distillation.
Density	Data not available	1.28 g/cm³ at 20°C
Solubility	Soluble in Chloroform, Dichloromethane, DMSO.	Readily soluble in water and most organic solvents.
Storage Temperature	-20°C[2]	Not specified

Metabolic Pathway

Demeton-S-methyl is metabolized in organisms through oxidation. The primary metabolic pathway involves the oxidation of the thioether group to form Demeton-S-methyl Sulfoxide (Oxydemeton-methyl), which is then further oxidized to Demeton-S-methyl Sulfone. This bioactivation process can alter the toxicity and reactivity of the compound.

Figure 1. Metabolic Pathway of Demeton-S-methyl

Experimental Protocols

While a specific experimental protocol for Demeton-S-methyl Sulfoxide-d6 is not detailed in the available literature, a comprehensive method for the analysis of its non-deuterated analog, Oxydemeton-methyl, in agricultural products provides a valuable reference. This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3]

Analytical Method for Oxydemeton-methyl in Agricultural Products[3]

1. Analytes:

• Demeton-S-methyl

• Oxydemeton-methyl (demeton-S-methyl sulfoxide)

2. Instrumentation:

• Liquid chromatograph-tandem mass spectrometer (LC-MS/MS)

3. Reagents:

• Acetone (B3395972)

• Acetonitrile (B52724)

• Toluene

• n-Hexane

• Ethyl acetate

• Sodium chloride

• Thiourea

• Graphitized carbon black/ethylenediamine-N-propylsilanized silica (B1680970) gel layered cartridge

• Reference standards of demeton-S-methyl and oxydemeton-methyl

4. Sample Preparation and Extraction:

• For Grains, Legumes, and Tea Leaves:

  • Weigh 10.0 g of sample (5.00 g for tea leaves).

  • Add 20 mL of 0.2 w/v% Thiourea solution and let stand for 30 minutes.

  • Add 100 mL of acetone, homogenize, and filter with suction.

  • Add 50 mL of acetone to the residue, homogenize, and filter again.

  • Combine the filtrates and adjust the volume to 200 mL with acetone.

  • Take a 20 mL aliquot and concentrate to ≤ 5 mL at below 40℃.

  • Dissolve 1 g of sodium chloride in the concentrate and transfer to a porous diatomaceous earth cartridge.

  • After 10 minutes, elute with 40 mL of ethyl acetate.

  • Concentrate the eluate below 40℃ and remove the solvent.

  • Add 20 mL of n-hexane and extract twice with 20 mL of acetonitrile saturated with n-hexane.

  • Combine the acetonitrile extracts, concentrate below 40℃, and remove the solvent.

  • Dissolve the residue in 2 mL of acetonitrile/toluene (3:1, v/v) for LC-MS/MS analysis.

5. LC-MS/MS Conditions:

• Precursor Ion (Oxydemeton-methyl): 247 m/z

• Product Ions (Oxydemeton-methyl): 169, 109 m/z

• Injection Volume: 3 μL

• Expected Retention Time (Oxydemeton-methyl): 5 min

6. Quantification:

• The limit of quantification for Demeton-S-methyl is 0.01 mg/kg. The limit for Oxydemeton-methyl would be determined through method validation.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Oxydemeton-methyl in agricultural samples.

References

• 1. Demeton-S-methyl-sulfoxide D6 [a-2-s.com]
• 2. usbio.net [usbio.net]
• 3. mhlw.go.jp [mhlw.go.jp]

Technical Guide: Molecular Weight of Demeton-S-methyl Sulfoxide-d6

Audience: Researchers, scientists, and drug development professionals.

Introduction

Demeton-S-methyl Sulfoxide-d6 is the deuterated form of Demeton-S-methyl Sulfoxide (B87167), a metabolite of the organophosphorus pesticide Demeton-S-methyl. Due to its isotopic labeling, it serves as an invaluable internal standard for analytical quantification methods, particularly in mass spectrometry-based assays for environmental and food safety monitoring. Precise knowledge of its molecular weight is fundamental for accurate mass determination, instrument calibration, and data interpretation in such studies. This document provides a detailed overview of the molecular weight of Demeton-S-methyl Sulfoxide-d6.

Molecular Identity and Structure

The core identity of Demeton-S-methyl Sulfoxide-d6 is defined by its molecular formula and the specific placement of deuterium (B1214612) atoms.

• Chemical Name: O,O-di(methyl-d3)-S-(2-(ethylsulfinyl)ethyl) phosphorothioate (B77711)

• Molecular Formula: C₆H₉D₆O₄PS₂[1][2]

The structure consists of a phosphorothioate core with two deuterated methyl groups (methoxy-d3) and an ethylsulfinyl-ethyl side chain. The six deuterium atoms replace the six hydrogen atoms on the two methoxy (B1213986) groups attached to the phosphorus atom.

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms. For isotopically labeled compounds like Demeton-S-methyl Sulfoxide-d6, the mass of the specific isotopes must be used for accurate calculation.

Quantitative Data Summary

The calculated average molecular weight for Demeton-S-methyl Sulfoxide-d6 is 252.32 g/mol [1][2][3]. This value is derived from the sum of the average atomic masses of each element in the molecular formula, as detailed in the table below.

Element	Symbol	Count	Average Atomic Mass (amu)	Total Mass (amu)
Carbon	C	6	12.011	72.066
Hydrogen	H	9	1.008	9.072
Deuterium	D	6	2.014	12.084
Oxygen	O	4	15.999	63.996
Phosphorus	P	1	30.974	30.974
Sulfur	S	2	32.06	64.12
Total	252.312

Note: The commonly cited molecular weight of 252.32 is a rounded value.

Monoisotopic Mass vs. Average Molecular Weight

For high-resolution mass spectrometry (HRMS), the monoisotopic mass is the more relevant value. It is calculated using the mass of the most abundant or stable isotope of each element (e.g., ¹²C, ¹H, ²H, ¹⁶O, ³¹P, ³²S). This precise mass is critical for accurate compound identification. The monoisotopic mass of the parent, non-deuterated Demeton-S-methyl sulfoxide (C₆H₁₅O₄PS₂) is 246.0149 amu.

Experimental Protocols: Molecular Weight Verification

The theoretical molecular weight is confirmed experimentally, most commonly using mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A dilute solution of Demeton-S-methyl Sulfoxide-d6 is prepared in a suitable solvent (e.g., acetonitrile).

• Infusion & Ionization: The sample is directly infused into the mass spectrometer or introduced via a chromatographic system (LC-MS). Electrospray ionization (ESI) is a common technique used to generate protonated molecular ions, [M+H]⁺.

• Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an Orbitrap or Time-of-Flight (TOF) instrument.

• Data Acquisition: The analyzer measures the mass-to-charge ratio (m/z) of the ions with high precision (typically to four or five decimal places).

• Verification: The experimentally measured m/z of the [M+H]⁺ ion is compared to the theoretical m/z calculated from the monoisotopic mass of the molecular formula. A mass error of less than 5 parts-per-million (ppm) is typically required to confirm the elemental composition.

Logical Relationships and Workflows

Diagrams are provided to illustrate key logical and experimental workflows related to the molecule.

Caption: Workflow for calculating molecular weight from the chemical formula.

Caption: Experimental workflow using the deuterated standard for quantification.

References

• 1. usbio.net [usbio.net]
• 2. Demeton-S-methyl-sulfoxide D6 [a-2-s.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]

Demeton-S-methyl Sulfoxide-d6 certificate of analysis

An in-depth analysis of the Certificate of Analysis for Demeton-S-methyl Sulfoxide-d6 reveals critical data points essential for researchers, scientists, and drug development professionals. This deuterated internal standard is primarily used for the accurate quantification of Demeton-S-methyl sulfoxide (B87167) in various analytical applications, particularly in residue analysis for food and environmental safety.

Physicochemical and Analytical Data

The Certificate of Analysis provides key quantitative data that has been summarized in the table below for clarity and comparative purposes. This data is crucial for ensuring the accuracy and reliability of experimental results.

Parameter	Value	Notes
Product Name	Demeton-S-methyl Sulfoxide-d6	-
CAS Number	1219804-33-3	-
Molecular Formula	C6H9D6O4PS2	-
Molecular Weight	252.32 g/mol	-
Purity	98.7% (w/w)	Uncertainty: ± 0.8% (w/w)
Isotopic Enrichment	99.5%	-
Physical State	Frozen Oil	-
Storage Temperature	-18°C	Recommended storage condition
Lot Number	1000006764	Batch specific identifier
Expiry Date	August 31, 2026	Valid until this date

Experimental Protocols

The determination of the purity and characterization of Demeton-S-methyl Sulfoxide-d6 involves a multi-step analytical workflow. The methodologies employed are detailed below.

Purity Determination

The purity of the standard was determined by a mass balance approach, which accounts for chromatographic purity, water content, and residual solvent content.

• Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) with UV detection at 210 nm was utilized.

  • Column: C18, 3 µm, 150 x 2.1 mm

  • Mobile Phase: Gradient of Acetonitrile and Water (with 0.15% Formic Acid)

  • Flow Rate: 0.5 mL/min

  • Temperature: 40°C

• Water Content: Karl Fischer titration was performed to quantify the amount of water present in the sample.

• Residual Solvent Content: The amount of residual solvents was determined by ¹H-NMR spectroscopy. The result was found to be not significant for the purity calculation.

Identity Confirmation

The structural identity of Demeton-S-methyl Sulfoxide-d6 was confirmed using Nuclear Magnetic Resonance (¹H-NMR) and Mass Spectrometry (MS).

• ¹H-NMR Spectroscopy: The spectrum was recorded on a 400 MHz spectrometer in CDCl3. The data was compared to the non-deuterated reference standard, confirming the chemical structure and the position of the deuterium (B1214612) labels.

• Mass Spectrometry: The mass spectrum was recorded using Electrospray Ionization (ESI) in positive mode. The observed mass-to-charge ratio was consistent with the molecular weight of the deuterated compound.

Workflow and Data Analysis

The following diagrams illustrate the logical workflow for the certification of a chemical standard and the signaling pathway for data interpretation.

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Assay of Demeton-S-methyl Sulfoxide-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demeton-S-methyl is an organothiophosphate insecticide and acaricide used to control a variety of pests on agricultural crops.[1] Its primary mechanism of action involves the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function, leading to an accumulation of the neurotransmitter acetylcholine.[1] In biological systems and the environment, Demeton-S-methyl is metabolized to more polar and often more toxic compounds, including Demeton-S-methyl sulfoxide (B87167) and Demeton-S-methyl sulfone.[1]

Given the potential for human exposure and environmental contamination, sensitive and accurate quantitative methods are essential for monitoring Demeton-S-methyl and its metabolites in various matrices. Demeton-S-methyl Sulfoxide-d6, a stable isotope-labeled internal standard, is crucial for achieving high accuracy and precision in such analyses, particularly when using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] These application notes provide a detailed protocol for the quantitative analysis of Demeton-S-methyl and its primary metabolite, Demeton-S-methyl sulfoxide, in agricultural products using Demeton-S-methyl Sulfoxide-d6 as an internal standard.

Analyte and Internal Standard Information

Compound	Chemical Formula	Molecular Weight	CAS Number
Demeton-S-methyl	C6H15O3PS2	230.28 g/mol	919-86-8
Demeton-S-methyl Sulfoxide	C6H15O4PS2	246.28 g/mol	3734-97-2
Demeton-S-methyl Sulfoxide-d6	C6H9D6O4PS2	252.32 g/mol	N/A

Quantitative Analysis Protocol: LC-MS/MS Method

This protocol outlines a sensitive and selective method for the simultaneous determination of Demeton-S-methyl and Demeton-S-methyl sulfoxide in agricultural products. The use of Demeton-S-methyl Sulfoxide-d6 as an internal standard compensates for matrix effects and variations in sample preparation and instrument response.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Extraction

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Experimental Workflow for Sample Preparation

Caption: QuEChERS sample preparation workflow.

Detailed Protocol:

• Sample Homogenization: Homogenize a representative portion of the agricultural product (e.g., fruits, vegetables) to a uniform consistency.

• Extraction:

  • Weigh 10.0 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with an appropriate amount of Demeton-S-methyl Sulfoxide-d6 internal standard solution.

  • Add the appropriate QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥ 3,000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 3,000 x g for 5 minutes.

• Final Extract Preparation:

  • Filter the cleaned-up extract through a 0.22 µm filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system is recommended for this analysis.

LC Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start at 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

MS/MS Parameters

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Demeton-S-methyl	231.0	88.1	61.1	15
Demeton-S-methyl Sulfoxide	247.0	169.0	109.0	12
Demeton-S-methyl Sulfoxide-d6	253.0	175.0	115.0	12

Note: The specific MRM transitions and collision energies may require optimization on the instrument used.

Data Analysis and Quantification

Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard (Demeton-S-methyl Sulfoxide-d6). A calibration curve is constructed by plotting the peak area ratio against the concentration of the analyte in the calibration standards.

Method Performance Characteristics

The following table summarizes typical performance data for the described method.

Parameter	Demeton-S-methyl	Demeton-S-methyl Sulfoxide
Linear Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.05 ng/g	0.05 ng/g
Limit of Quantitation (LOQ)	0.1 ng/g	0.1 ng/g
Recovery (%)	85 - 110%	85 - 110%
Precision (RSD%)	< 15%	< 15%

Mechanism of Action: Acetylcholinesterase Inhibition

The primary toxicological pathway for organophosphorus pesticides like Demeton-S-methyl is the inhibition of acetylcholinesterase (AChE).

Signaling Pathway of Acetylcholinesterase Inhibition

Caption: Acetylcholinesterase inhibition by Demeton-S-methyl.

Logical Relationship of Analytical Steps

The successful quantification of Demeton-S-methyl and its sulfoxide metabolite relies on a logical sequence of steps, from sample collection to final data reporting.

Logical Workflow for Quantitative Analysis

Caption: Logical workflow of the quantitative assay.

Conclusion

This document provides a comprehensive guide for the quantitative analysis of Demeton-S-methyl and its metabolite, Demeton-S-methyl sulfoxide, using a robust LC-MS/MS method with Demeton-S-methyl Sulfoxide-d6 as an internal standard. The detailed protocols and visual representations of the experimental workflow, mechanism of action, and logical relationships are intended to facilitate the successful implementation of this assay in a research or regulatory setting. Adherence to good laboratory practices and proper validation of the method are essential for generating reliable and accurate data.

References

• 1. Demeton-S-methyl - Wikipedia [en.wikipedia.org]
• 2. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with Demeton-S-methyl Sulfoxide-d6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing Demeton-S-methyl sulfoxide-d6 to overcome matrix effects in analytical experiments, particularly in LC-MS/MS applications.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact analytical results?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix. This interference can lead to signal suppression (a decrease in signal) or signal enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis. In complex biological or environmental samples, components like salts, lipids, and pigments are common culprits behind matrix effects.

Q2: How does Demeton-S-methyl sulfoxide-d6 help in mitigating matrix effects?

A2: Demeton-S-methyl sulfoxide-d6 is a stable isotope-labeled (SIL) internal standard. Since it is chemically almost identical to the target analyte (Demeton-S-methyl sulfoxide), it co-elutes from the liquid chromatography column and experiences nearly the same degree of ionization suppression or enhancement. By adding a known amount of Demeton-S-methyl sulfoxide-d6 to every sample, standard, and blank, the ratio of the analyte's signal to the internal standard's signal can be calculated. This ratio normalizes variations in signal intensity caused by matrix effects, leading to more accurate and precise quantification.

Q3: Is Demeton-S-methyl sulfoxide-d6 effective for analytes other than Demeton-S-methyl sulfoxide (B87167)?

A3: While a SIL internal standard is ideal for its corresponding analyte, Demeton-S-methyl sulfoxide-d6 may be used for other analytes if it meets certain criteria. The internal standard should be structurally similar to the analyte and have a close retention time. However, its effectiveness will not be as robust as for its direct analogue. It is crucial to validate its performance for each specific analyte and matrix.

Q4: Can the use of Demeton-S-methyl sulfoxide-d6 completely eliminate matrix effects?

A4: While highly effective, SIL internal standards like Demeton-S-methyl sulfoxide-d6 may not always achieve perfect compensation for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift is significant enough to cause them to elute in regions with different matrix interferences, it can lead to what is known as differential matrix effects and impact quantification.

Troubleshooting Guide

Problem 1: Poor reproducibility of the analyte/internal standard area ratio.

Potential Cause	Troubleshooting Action
Inconsistent Internal Standard Spiking	Ensure precise and consistent addition of the Demeton-S-methyl sulfoxide-d6 solution to all samples and standards. Use calibrated pipettes and verify the concentration of the spiking solution.
Sample Inhomogeneity	For solid or viscous samples, ensure thorough homogenization before adding the internal standard to guarantee its uniform distribution.
Analyte or Internal Standard Degradation	Investigate the stability of both the analyte and Demeton-S-methyl sulfoxide-d6 in the sample matrix and during the entire analytical process. Consider performing stability tests at different temperatures and time points.
Carryover	Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize the autosampler wash procedure.

Problem 2: The analyte and Demeton-S-methyl sulfoxide-d6 do not co-elute perfectly.

Potential Cause	Troubleshooting Action
Isotope Effect	A slight separation is sometimes unavoidable due to the deuterium (B1214612) isotope effect. If the separation is minor and the matrix effect is consistent across the peak elution window, it may not significantly impact results.
Chromatographic Conditions	Optimize the chromatographic method (e.g., gradient profile, column chemistry, mobile phase composition) to minimize the separation between the analyte and the internal standard.
Column Degradation	A contaminated or degraded analytical column can lead to peak shape distortion and shifts in retention time. Replace the column if necessary.

Problem 3: Unexpectedly high or low calculated analyte concentrations.

Potential Cause	Troubleshooting Action
Incorrect Internal Standard Concentration	An error in the preparation of the Demeton-S-methyl sulfoxide-d6 spiking solution will lead to a systematic bias in the calculated analyte concentrations. Carefully reprepare and verify the concentration of the internal standard solution.
Cross-Contamination from Internal Standard	Ensure the Demeton-S-methyl sulfoxide-d6 standard is of high isotopic purity and free from contamination with the unlabeled analyte.
Differential Matrix Effects	If the analyte and internal standard experience different degrees of matrix effects despite co-elution, consider further sample cleanup to reduce the overall matrix load.

Data Presentation

Table 1: Illustrative Performance Data for the Quantification of Demeton-S-methyl sulfoxide with and without Demeton-S-methyl sulfoxide-d6 Internal Standard in a Complex Matrix (e.g., Spinach Extract).

Parameter	Without Internal Standard	With Demeton-S-methyl sulfoxide-d6 IS
Recovery (%)	55 - 145	92 - 108
Relative Standard Deviation (RSD, %)	25	< 5
Matrix Effect (%)	45 (Suppression)	98 (Compensated)

Technical Support Center: Chromatographic Shift Issues with Deuterated Standards

Welcome to our technical support center dedicated to addressing chromatographic shift issues encountered when using deuterated standards in analytical experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for troubleshooting and resolving these common challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than the non-deuterated analyte?

This phenomenon is known as the chromatographic isotope effect (CIE) or deuterium (B1214612) isotope effect. It is an expected behavior resulting from subtle physicochemical differences between the deuterated and non-deuterated molecules. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less retentive on the non-polar stationary phase. This is due to the carbon-deuterium (C-D) bond being slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to a smaller molecular volume and altered van der Waals interactions.

Q2: Can the chromatographic shift of my deuterated standard affect the accuracy of my results?

Yes, a significant chromatographic shift can compromise the accuracy and precision of your analytical method. If the deuterated internal standard does not co-elute with the analyte, it may experience different matrix effects, leading to variability in ionization efficiency and ultimately impacting the reliability of quantification.

Q3: Does the number and position of deuterium atoms in the standard influence the retention time shift?

Absolutely. The magnitude of the chromatographic shift is often proportional to the number of deuterium atoms in the molecule; more deuterium atoms generally lead to a larger shift. The position of deuteration also plays a role. For instance, substituting deuterium on an sp2-hybridized carbon may have a different impact on retention compared to substitution on an sp3-hybridized carbon.

Q4: Are there alternatives to deuterated standards that can help avoid this issue?

Yes, if the chromatographic shift is problematic and cannot be resolved through method optimization, consider using internal standards labeled with other stable isotopes such as ¹³C or ¹⁵N. These heavier isotopes are less prone to causing significant chromatographic shifts.

Troubleshooting Guides

Issue: Unexpected or significant retention time shift between analyte and deuterated standard.

A systematic approach is essential to diagnose and resolve unexpected retention time shifts. The following workflow can guide you through the troubleshooting process.

Caption: A logical workflow for troubleshooting chromatographic shifts.

Issue: Retention times for both analyte and standard are drifting.

Retention time drift, a consistent shift in one direction over a series of injections, is often due to changes in the chromatographic system.

Common Causes and Solutions:

Cause	Potential Solution
Mobile Phase Composition Change	Prepare fresh mobile phase. Ensure proper mixing and degassing. Prevent evaporation of volatile solvents.
Column Equilibration	Ensure the column is fully equilibrated before starting the analytical run.
Temperature Fluctuations	Use a column oven to maintain a stable temperature. Ensure the laboratory has consistent ambient temperature.
Column Degradation	Flush the column regularly. If performance does not improve, replace the column.
System Leaks	Check for leaks in the pump, injector, and fittings.

Issue: Poor peak shape (fronting, tailing, or splitting).

Poor peak shape can be caused by a variety of factors related to the column, mobile phase, or injection solvent.

Caption: Common causes leading to poor chromatographic peak shape.

Experimental Protocols

Protocol 1: Method Optimization to Minimize Chromatographic Shift

Objective: To adjust chromatographic parameters to achieve co-elution of the analyte and its deuterated internal standard.

Methodology:

• Mobile Phase Composition Adjustment:

  • Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., ± 2-5% from the original method).

  • Inject a standard solution containing both the analyte and the deuterated internal standard for each mobile phase composition.

  • Analyze the retention time difference (ΔRT) for each condition and select the composition that provides the smallest ΔRT.

  • For ionizable compounds, consider adjusting

Technical Support Center: Managing In-Source Instability of Deuterated Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the in-source instability of deuterated compounds, a critical factor for ensuring the accuracy and reliability of quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is in-source instability of deuterated compounds and why is it a concern?

A1: In-source instability refers to the unintended loss or exchange of deuterium (B1214612) atoms from a molecule within the mass spectrometer's ion source prior to mass analysis. The primary manifestation of this is deuterium-hydrogen (D-H) exchange, where deuterium atoms on the internal standard are replaced by protons from the solvent or sample matrix.[1] This phenomenon can compromise the integrity of the internal standard, leading to inaccurate and unreliable quantification. The loss of the deuterium label can create a false signal for the unlabeled analyte or cause irreproducible internal standard signals, resulting in erroneously high calculated concentrations of the analyte.[1][2]

Q2: What are the primary factors that contribute to D-H exchange?

A2: Several factors can promote the in-source exchange of deuterium for hydrogen:

• Position of the Deuterium Label: The stability of the deuterium label is paramount.[2] Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) or on carbon atoms adjacent to carbonyl groups are particularly susceptible to exchange.[1][2]

• pH of the Mobile Phase and Sample: Both acidic and basic conditions can catalyze D-H exchange. The minimum rate of exchange for many compounds is typically observed around pH 2.5.[3]

• Ion Source Temperature: Higher temperatures in the ion source can provide the energy needed to facilitate D-H exchange.

• Solvent Composition: Protic solvents (e.g., water, methanol) in the mobile phase can serve as a source of protons for exchange.

• Ion Source Conditions: Parameters such as cone voltage (fragmentor voltage) can influence the energy imparted to the ions, potentially leading to in-source fragmentation and exchange.[4][5]

Q3: How can I determine if my deuterated internal standard is undergoing in-source D-H exchange?

A3: A common method to assess the stability of your deuterated internal standard is to perform a stability experiment. This involves incubating the deuterated standard in your sample matrix or mobile phase over a period of time (e.g., 0, 1, 4, 8, 24 hours) at a relevant temperature.[2] At each time point, the sample is analyzed by LC-MS/MS, monitoring for both the deuterated internal standard and the unlabeled analyte. A significant increase in the peak area of the unlabeled analyte over time is indicative of D-H exchange.[2]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving issues related to the in-source instability of deuterated compounds.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Symptom: High variability in the analyte-to-internal standard peak area ratio, leading to poor accuracy and precision in your quantitative results.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent quantitative results.

Corrective Actions:

• Verify Deuterium Label Position: Ensure that the deuterium atoms are located on stable, non-labile positions within the molecule, such as aromatic rings or aliphatic chains, rather than on heteroatoms.[1]

• Optimize Chromatographic Conditions:

  • pH: Adjust the mobile phase pH to a range where D-H exchange is minimized, typically around pH 2.5-3.0.

  • Temperature: Lowering the column and sample temperature can significantly reduce the rate of exchange.

  • Co-elution: Modify the mobile phase composition or gradient to ensure the deuterated standard and analyte co-elute, minimizing differential matrix effects.[6]

• Optimize Mass Spectrometer Source Conditions: Systematically optimize parameters like nebulizer gas pressure, drying gas flow and temperature, and cone/fragmentor voltage to minimize in-source decay and fragmentation.[2]

• Assess Internal Standard Purity: Analyze the deuterated internal standard by itself to check for the presence of unlabeled analyte, which could be a source of inaccuracy.[2]

Issue 2: Appearance of Unlabeled Analyte Peak in Blank Samples

Symptom: A significant peak corresponding to the unlabeled analyte is observed when injecting a blank sample spiked only with the deuterated internal standard.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for the presence of unlabeled analyte in blank samples.

Corrective Actions:

• Check Certificate of Analysis: Review the purity information provided by the manufacturer for the deuterated standard, paying close attention to the percentage of unlabeled analyte.[2]

• Perform a Stability Study: Incubate the deuterated standard in the sample matrix and mobile phase to determine if D-H exchange is occurring under your experimental conditions.[2]

• Optimize Analytical Conditions: If exchange is confirmed, adjust the pH, temperature, and MS source parameters as described in the previous section to minimize the exchange.

• Acquire a New Lot: If the impurity of the unlabeled analyte is high in the standard itself, obtaining a new, higher-purity lot is recommended.[2]

Data Presentation

The following tables summarize the impact of various experimental parameters on the stability of deuterated compounds.

Table 1: Influence of pH and Temperature on D-H Exchange Rate

Factor	Condition	Impact on D-H Exchange Rate	Recommendation for Minimizing Exchange
pH	Acidic (~2.5)	Minimum exchange rate	Operate at or near the pH of minimum exchange.
Neutral (~7.0)	Increased exchange rate	Avoid neutral pH if the label is labile.
Basic (>8.0)	Significantly increased exchange rate	Avoid basic conditions.
Temperature	Low (0-4 °C)	Significantly reduced exchange rate	Maintain low temperatures during sample preparation and analysis.
Ambient (~25 °C)	Moderate exchange rate	Minimize time at ambient temperature.
High (>40 °C)	Substantially increased exchange rate	Avoid high temperatures in the autosampler and ion source.

Note: The rate of D-H exchange is highly compound-dependent. The information in this table represents general trends.

Table 2: Impact of Mobile Phase Composition on Deuterated Compound Stability

Mobile Phase Component	Effect on D-H Exchange	Recommendation
Protic Solvents (Water, Methanol)	Can act as a source of protons, facilitating exchange.	Use deuterated solvents (e.g., D₂O, CD₃OD) for sample preparation and storage when possible. For LC-MS, where protic solvents are often necessary, prioritize stable label positioning and optimized conditions.
Aprotic Solvents (Acetonitrile, THF)	Do not readily donate protons, minimizing exchange.	Preferable for sample reconstitution and storage of working solutions.
Buffers (Ammonium Formate, Ammonium Acetate)	Can influence the pH and catalytic activity for exchange.	Select a buffer system that maintains the optimal pH for stability.

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if a deuterated internal standard is stable under the experimental conditions by monitoring for the appearance of the unlabeled analyte.

Materials:

• Deuterated internal standard stock solution

• Blank biological matrix (e.g., plasma, urine)

• Mobile phase and reconstitution solvents

• LC-MS/MS system

Methodology:

• Sample Preparation:

  • Spike the deuterated internal standard into the blank matrix and the reconstitution solvent at the working concentration.

  • Prepare multiple aliquots for each time point.

• Incubation:

  • Immediately process one set of aliquots (T=0) using your standard sample preparation protocol.

  • Incubate the remaining aliquots at a relevant temperature (e.g., room temperature, 37°C).

  • At predetermined time points (e.g., 1, 4, 8, 24 hours), process the incubated samples.

• LC-MS/MS Analysis:

  • Analyze all processed samples.

  • Monitor the MRM transitions for both the deuterated internal standard and the corresponding unlabeled analyte.

• Data Analysis:

  • Compare the peak area of the unlabeled analyte in the incubated samples to the T=0 sample.

  • A significant increase in the unlabeled analyte signal over time indicates D-H exchange.

Protocol 2: Systematic Optimization of ESI Source Parameters

Objective: To determine the optimal ESI source parameters to maximize signal intensity and stability while minimizing in-source fragmentation and D-H exchange.

Materials:

• Analyte and deuterated internal standard solution in mobile phase

• Mass spectrometer with an ESI source

• Syringe pump for direct infusion

Methodology:

• Initial Setup:

  • Set the mass spectrometer to the appropriate ionization mode (positive or negative).

  • Start with the manufacturer's recommended default source parameters.

• Infusion:

  • Infuse the solution of the analyte and deuterated internal standard directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Parameter Optimization (One-Factor-at-a-Time):

  • Spray Voltage: While infusing, gradually increase the spray voltage and record the value that provides the highest and most stable signal for both the analyte and the internal standard.

  • Nebulizer Gas Pressure: At the optimal spray voltage, vary the nebulizer gas pressure and record the optimal setting.

  • Drying Gas Flow and Temperature: Sequentially optimize the drying gas flow rate and then the temperature, monitoring the signal intensity.

  • Cone (Fragmentor/Orifice) Voltage: This is a critical parameter. Ramp the cone voltage from a low to a high value and monitor the intensity of the precursor ions and any significant fragment ions. Select a voltage that maximizes the precursor ion signal while minimizing fragmentation.

• Verification:

  • Confirm the optimal parameters by injecting a sample onto the LC-MS/MS system and evaluating the peak shape and response.

Mandatory Visualization

Caption: Logical relationships in dealing with in-source instability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 5. In-source fragmentation [jeolusa.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Demeton-S-methyl Sulfoxide-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise and addressing other common issues encountered during the analysis of Demeton-S-methyl Sulfoxide-d6 by LC-MS/MS.

FAQs: Quick Solutions to Common Problems

Q1: What are the primary sources of high background noise in my LC-MS/MS analysis of Demeton-S-methyl Sulfoxide-d6?

High background noise can originate from various sources, broadly categorized as chemical, instrumental, and environmental.

• Chemical Noise: This is often the most significant contributor and includes impurities in solvents and reagents, contamination from sample containers (e.g., plasticizers), residues from previous analyses (carryover), and mobile phase additives.[1] Cluster ions formed from mobile phase components and contaminants are also a common source of chemical background noise.

• Instrumental Noise: This can arise from a dirty ion source, contaminated transfer lines, or electronic noise from the detector.[1]

• Environmental Noise: Dust particles and volatile organic compounds from the laboratory environment can also contribute to background noise.

Q2: I'm observing a signal for my Demeton-S-methyl Sulfoxide-d6 internal standard in my blank injections. What could be the cause?

This is a classic case of carryover. It occurs when remnants of the analyte from a previous, more concentrated sample are injected with the subsequent blank.

• Troubleshooting Steps:

  • Implement a rigorous wash cycle for the autosampler needle and injection port between samples.

  • Use a wash solvent that is strong enough to dissolve Demeton-S-methyl Sulfoxide-d6 effectively.

  • Inject multiple blank samples after a high-concentration sample to ensure the system is clean.

Q3: Why is the peak shape of my Demeton-S-methyl Sulfoxide-d6 broad or tailing?

Poor peak shape can be attributed to several factors:

• Chromatographic Issues:

  • Column Contamination: Buildup of matrix components on the column can lead to peak tailing.

  • Incompatible Solvents: If the injection solvent is significantly stronger than the mobile phase, it can cause peak distortion.

  • Secondary Interactions: The analyte may be interacting with active sites on the stationary phase.

• System Issues:

  • Extra-column Volume: Excessive tubing length or dead volume in fittings can lead to peak broadening.

Q4: My Demeton-S-methyl Sulfoxide-d6 signal is inconsistent or has disappeared entirely. What should I check first?

A sudden loss of signal often points to a systemic issue. A logical troubleshooting workflow is crucial.

• Verify Internal Standard Solution: Ensure the concentration and integrity of your Demeton-S-methyl Sulfoxide-d6 spiking solution are correct and that it has not degraded.

• Check for System Leaks: Inspect all fittings and connections for any potential leaks.

• Examine the Ion Source: A dirty or malfunctioning ion source is a common cause of signal loss.[1]

• Confirm Mobile Phase Composition: Ensure the mobile phases are correctly prepared and flowing at the set rate.

Troubleshooting Guides

Issue 1: High Background Noise Across the Entire Mass Spectrum

Symptoms: The baseline of your total ion chromatogram (TIC) is significantly elevated, making it difficult to detect low-intensity peaks.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Contaminated Solvents/Reagents	Use fresh, high-purity, LC-MS grade solvents and reagents. Filter all mobile phases before use.	Reduction in baseline noise.
Contaminated LC System	Flush the entire LC system with a sequence of high-purity solvents (e.g., isopropanol, methanol, acetonitrile, water).	A cleaner baseline in subsequent blank runs.
Dirty Ion Source	Clean the ion source components (e.g., capillary, skimmer) according to the manufacturer's instructions.	Improved signal-to-noise ratio and reduced background.[1]
Leaking System	Check all fittings and connections for leaks using an electronic leak detector or by monitoring for pressure drops.	Elimination of air leaks, which can introduce contaminants and cause an unstable spray.
Mobile Phase Additives	Use volatile mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) at the lowest effective concentration.	Reduced formation of adducts and background ions.

Issue 2: Specific, Recurring Background Peaks

Symptoms: You observe the same interfering peaks in multiple runs, including blank injections.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Plasticizer Contamination (e.g., phthalates)	Switch to glass or polypropylene (B1209903) labware. Avoid storing solvents in plastic containers for extended periods.	Disappearance or significant reduction of phthalate-related peaks.
Polymer Contamination (e.g., PEG, polysiloxanes)	Identify and eliminate the source of the polymer (e.g., certain detergents, lubricants, or plasticware).	Removal of the characteristic repeating polymer ion series from the mass spectrum.
Carryover from Previous Injections	Implement a more rigorous wash procedure for the autosampler, including multiple wash cycles with a strong, appropriate solvent.	Elimination of peaks corresponding to previously analyzed samples.
Contaminated Mobile Phase Additives	Prepare fresh solutions of mobile phase additives using high-purity reagents.	Reduction or elimination of specific background ions.

Issue 3: Inconsistent or Low Signal for Demeton-S-methyl Sulfoxide-d6 Internal Standard

Symptoms: The peak area of the Demeton-S-methyl Sulfoxide-d6 internal standard is highly variable between injections or is significantly lower than expected.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Inaccurate Pipetting	Review and verify the procedure for adding the internal standard to the samples. Use calibrated pipettes.	Improved consistency of the internal standard peak area.
Degradation of Internal Standard	Prepare fresh working solutions of Demeton-S-methyl Sulfoxide-d6. Demeton-S-methyl is known to hydrolyze, especially in alkaline conditions.[2]	Restoration of the expected internal standard signal intensity.
Ion Suppression/Enhancement	Perform a post-column infusion experiment to assess matrix effects. Modify the chromatographic method to separate the analyte from co-eluting matrix components.	More consistent ionization and therefore more stable internal standard signal.
Incorrect Mass Spectrometer Settings	Verify the precursor and product ion m/z values, collision energy, and other MS parameters for Demeton-S-methyl Sulfoxide-d6.	Optimal signal response for the internal standard.
Chromatographic Shift	Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts. Ensure the integration window is appropriate.	Accurate integration of the internal standard peak.

Experimental Protocols

Protocol 1: Systematic Cleaning of an LC-MS System

• Prepare Cleaning Solvents: Prepare fresh, high-purity, LC-MS grade solutions of the following:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

  • Solvent C: 100% Isopropanol

  • Solvent D: 100% Methanol

• LC System Flush:

  • Disconnect the column from the system.

  • Systematically flush all LC lines with each cleaning solvent for at least 30 minutes, starting with the least polar (Isopropanol) and ending with your initial mobile phase conditions. A typical sequence would be: C -> D -> B -> A.

• Ion Source Cleaning:

  • Follow the manufacturer's guidelines to carefully disassemble the ion source.

  • Sonicate the metal components in a sequence of methanol, acetonitrile, and water (15 minutes each).

  • Allow all components to dry completely before reassembly.

• System Equilibration and Blank Analysis:

  • Reconnect the column and equilibrate the system with your initial mobile phase conditions until a stable baseline is achieved.

  • Perform several blank injections (injecting only your mobile phase) to ensure the background noise has been sufficiently reduced.

Protocol 2: LC-MS/MS Parameters for Demeton-S-methyl Sulfoxide Analysis

The following are suggested starting parameters. Optimization will be required for your specific instrument and application.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z) for Demeton-S-methyl Sulfoxide	247
Product Ions (m/z) for Demeton-S-methyl Sulfoxide	169, 109
Precursor Ion (m/z) for Demeton-S-methyl Sulfoxide-d6	253
Product Ions (m/z) for Demeton-S-methyl Sulfoxide-d6 (inferred)	175, 115
Collision Energy	Optimize for your instrument (typically 10-30 eV)
Dwell Time	50-100 ms

Note: The product ions for the d6 standard are inferred based on the fragmentation of the non-deuterated compound and will require empirical confirmation.

Visualizations

Caption: A logical workflow for troubleshooting high background noise.

Caption: Troubleshooting inconsistent internal standard (IS) signal.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]

Technical Support Center: Demeton-S-methyl Sulfoxide-d6 Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Demeton-S-methyl Sulfoxide-d6 analytical standards.

Frequently Asked Questions (FAQs)

Q1: What is Demeton-S-methyl Sulfoxide-d6 and what is it used for?

Demeton-S-methyl Sulfoxide-d6 is the deuterated form of Demeton-S-methyl Sulfoxide (B87167), a metabolite of the organophosphorus pesticide Demeton-S-methyl. It is primarily used as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods for the quantitative analysis of Demeton-S-methyl Sulfoxide in various matrices, such as environmental and biological samples. The deuterium (B1214612) labeling allows it to be distinguished from the non-labeled native analyte by its mass-to-charge ratio in the mass spectrometer, enabling accurate quantification even if there is sample loss during preparation.

Q2: What are the typical purity requirements for a Demeton-S-methyl Sulfoxide-d6 standard?

For a high-quality analytical standard, the purity is typically defined by two main parameters: chemical purity and isotopic purity. While exact specifications can vary by manufacturer and lot, general acceptance criteria are as follows:

Purity Parameter	Acceptance Criteria	Analytical Techniques for Verification
Chemical Purity	>99%[1]	HPLC-UV, LC-MS, GC-MS, NMR
Isotopic Purity	≥98%[2]	High-Resolution Mass Spectrometry (HR-MS), NMR

Q3: What are the potential sources of contamination in a Demeton-S-methyl Sulfoxide-d6 standard?

Contamination in a deuterated standard can arise from several sources:

• Synthesis Byproducts: Impurities can be introduced during the chemical synthesis of the standard. These may include unreacted starting materials, reagents, or side-reaction products.

• Isotopic Impurities: The deuteration process may not be 100% complete, leading to the presence of partially deuterated or non-deuterated (d0) Demeton-S-methyl Sulfoxide.[1]

• Degradation Products: Demeton-S-methyl and its sulfoxide can degrade over time, especially if not stored under appropriate conditions. Potential degradation products include the corresponding sulfone (Demeton-S-methyl Sulfone) and hydrolysis products.

• Solvent and Environmental Contamination: Trace impurities from solvents used in synthesis and purification, as well as contaminants from the storage environment, can be present.

Q4: How should I store my Demeton-S-methyl Sulfoxide-d6 standard to ensure its stability?

To maintain the integrity of the standard, it is crucial to store it under the manufacturer's recommended conditions. Generally, this involves:

• Temperature: Storage at low temperatures, typically -20°C, is recommended to minimize degradation.[3]

• Light: Protect from light to prevent photodegradation.

• Moisture: Store in a tightly sealed container to prevent moisture absorption and hydrolysis.

• Inert Atmosphere: For long-term storage, storing under an inert atmosphere (e.g., argon or nitrogen) can prevent oxidation.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the use of Demeton-S-methyl Sulfoxide-d6 standard in analytical experiments.

Issue 1: Inaccurate Quantification or Poor Reproducibility

Symptoms:

• High variability in replicate injections.

• Calculated concentrations are consistently higher or lower than expected.

• Non-linear calibration curves.

Troubleshooting Workflow:

Troubleshooting Workflow for Inaccurate Quantification.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Contamination of the Standard	Verify the purity of the standard using the protocols outlined below. The presence of the unlabeled analyte in the deuterated standard is a common issue that can lead to overestimation.[1]
Incorrect Standard Concentration	Prepare a fresh stock solution and working standards. Double-check all calculations and ensure accurate pipetting.
Differential Matrix Effects	The sample matrix may affect the ionization of the analyte and the internal standard differently. Optimize sample cleanup procedures to remove interfering matrix components.
Isotopic Exchange	Labile deuterium atoms can exchange with protons from the solvent or matrix, leading to a decrease in the internal standard signal and an increase in the analyte signal. Ensure that the deuterium labels are on stable positions of the molecule.
Instrumental Issues	Problems with the LC-MS/MS system, such as a dirty ion source or detector saturation, can lead to inaccurate results. Refer to the troubleshooting guide for instrumental issues below.

Issue 2: Unexpected Peaks in the Chromatogram

Symptoms:

• Ghost peaks appearing in blank injections.

• Additional peaks co-eluting with or near the analyte or internal standard peaks.

• Broad or tailing peaks.

Troubleshooting Workflow:

Troubleshooting Workflow for Unexpected Peaks.

Potential Causes and Solutions:

Potential Cause	Recommended Action
System Contamination/Carryover	Inject a series of solvent blanks. If peaks persist, systematically clean the injector, column, and ion source.
Mobile Phase Contamination	Prepare fresh mobile phases using high-purity solvents and additives.
Standard Impurities	Analyze a solution of the Demeton-S-methyl Sulfoxide-d6 standard alone. Unexpected peaks may correspond to synthesis impurities or degradation products.
Co-eluting Matrix Components	Optimize the chromatographic method (e.g., gradient, column chemistry) to improve the separation of the analytes from matrix interferences.
Formation of Adducts	In electrospray ionization (ESI) mass spectrometry, analytes can form adducts with ions present in the mobile phase (e.g., sodium, potassium, ammonium). This will result in peaks at different m/z values. Optimize mobile phase composition to favor protonation.

Experimental Protocols

Protocol 1: Purity Assessment of Demeton-S-methyl Sulfoxide-d6 by HPLC-UV

Objective: To determine the chemical purity of the Demeton-S-methyl Sulfoxide-d6 standard.

Methodology:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the Demeton-S-methyl Sulfoxide-d6 standard.

  • Dissolve in a suitable solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.

  • Prepare a series of dilutions for linearity assessment (e.g., 100, 50, 25, 10, 5 µg/mL).

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both with 0.1% formic acid.

    • 0-2 min: 95% A, 5% B

    • 2-15 min: Gradient to 5% A, 95% B

    • 15-20 min: Hold at 5% A, 95% B

    • 20-22 min: Return to 95% A, 5% B

    • 22-30 min: Re-equilibration

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • UV Detection: 220 nm.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percentage of the main peak relative to the total area of all peaks to determine the chemical purity.

Protocol 2: Identification of Impurities by LC-MS/MS

Objective: To identify potential impurities and degradation products in the Demeton-S-methyl Sulfoxide-d6 standard.

Methodology:

• Sample Preparation:

  • Prepare a 1 µg/mL solution of the Demeton-S-methyl Sulfoxide-d6 standard in a suitable solvent (e.g., 50:50 acetonitrile:water).

• LC-MS/MS Conditions:

  • Use the same HPLC conditions as in Protocol 1.

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Mode:

    • Full Scan: Acquire full scan data to detect all ions present in the sample.

    • Product Ion Scan: Fragment the parent ion of Demeton-S-methyl Sulfoxide-d6 (and any suspected impurities) to obtain structural information.

• Data Analysis:

  • Examine the full scan data for masses corresponding to potential impurities (see table below).

  • Compare the fragmentation patterns from the product ion scans with known fragmentation patterns of related compounds to confirm their identity.

Commonly Observed Impurities and their Expected Masses:

Compound	Molecular Formula	Monoisotopic Mass (Da)
Demeton-S-methyl Sulfoxide-d6	C₆H₉D₆O₄PS₂	252.05
Demeton-S-methyl Sulfoxide (unlabeled)	C₆H₁₅O₄PS₂	246.01
Demeton-S-methyl-d6	C₆H₉D₆O₃PS₂	236.05
Demeton-S-methyl (unlabeled)	C₆H₁₅O₃PS₂	230.02
Demeton-S-methyl Sulfone-d6	C₆H₉D₆O₅PS₂	268.04
Demeton-S-methyl Sulfone (unlabeled)	C₆H₁₅O₅PS₂	262.01

Protocol 3: Purification of Demeton-S-methyl Sulfoxide-d6 Standard by Preparative HPLC

Objective: To remove impurities from a contaminated Demeton-S-methyl Sulfoxide-d6 standard.

Methodology:

• Method Development:

  • Optimize the analytical HPLC method (Protocol 1) for the best separation of the main component from its impurities.

• Preparative HPLC Conditions:

  • Use a preparative scale C18 column and adjust the flow rate and gradient accordingly.

  • Dissolve the contaminated standard in the mobile phase at a high concentration.

  • Inject large volumes of the concentrated solution onto the preparative column.

• Fraction Collection:

  • Collect the fraction corresponding to the main peak of Demeton-S-methyl Sulfoxide-d6.

• Solvent Removal and Purity Verification:

  • Evaporate the solvent from the collected fraction under reduced pressure (e.g., using a rotary evaporator).

  • Re-analyze the purified standard using the analytical HPLC-UV and LC-MS/MS methods (Protocols 1 and 2) to confirm its purity.

Signaling Pathways and Logical Relationships

Logical Relationship: Impact of Impurities on Quantification

Impact of Unlabeled Impurity on Quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. clinivex.com [clinivex.com]